Cas no 1807431-34-0 (3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid)
3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid
-
- Inchi: 1S/C15H18O4/c1-3-19-15(18)7-5-13-9-11(2)8-12(10-13)4-6-14(16)17/h4,6,8-10H,3,5,7H2,1-2H3,(H,16,17)/b6-4+
- InChI Key: XZLLMBPAYJDYMB-GQCTYLIASA-N
- SMILES: O(CC)C(CCC1C=C(/C=C/C(=O)O)C=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 335
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6
3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008313-1g |
3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid |
1807431-34-0 | 97% | 1g |
$1475.10 | 2023-09-02 |
3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid
Research Brief on 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic Acid (CAS: 1807431-34-0): Recent Advances and Applications
The compound 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid (CAS: 1807431-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cinnamic acid derivative is being explored for its potential applications in drug development, particularly due to its unique structural properties and biological activity. Recent studies have focused on its synthesis, characterization, and pharmacological evaluation, shedding light on its promising therapeutic potential.
One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid with high yield and purity, which is critical for its subsequent use in medicinal chemistry. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.
In pharmacological studies, this compound has demonstrated notable anti-inflammatory and antioxidant properties. In vitro assays have shown that it can effectively inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which could be beneficial in treating oxidative stress-related diseases.
Another promising avenue of research involves the compound's application in cancer therapy. Preliminary studies indicate that 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies are underway to elucidate its mode of action, including its potential to induce apoptosis or inhibit cell proliferation pathways. These findings could pave the way for novel chemotherapeutic agents.
Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological profile while minimizing adverse effects.
In conclusion, 3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid (CAS: 1807431-34-0) represents a promising candidate in the field of drug discovery. Its multifaceted biological activities and potential therapeutic applications make it a subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and conducting in vivo evaluations to validate its efficacy and safety. This compound exemplifies the intersection of chemical synthesis and biological evaluation, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.
1807431-34-0 (3-(3-Ethoxy-3-oxopropyl)-5-methylcinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)